Cas no 62287-34-7 (1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy-)

1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy- structure
62287-34-7 structure
Product Name:1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy-
CAS No:62287-34-7
MF:C10H10BrN3O
MW:268.109900951386
CID:450728
PubChem ID:617840
Update Time:2025-04-19

1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy-
    • 5-(4-bromophenyl)-3-ethoxy-1H-1,2,4-triazole
    • 62287-34-7
    • AKOS004090643
    • CYRRZFYHLBDEMH-UHFFFAOYSA-N
    • 4H-1,2,4-Triazole, 3-(4-bromophenyl)-5-ethoxy-
    • SCHEMBL16661159
    • 3-(4-BROMOPHENYL)-5-ETHOXY-1H-1,2,4-TRIAZOLE
    • DTXSID30347096
    • 5-(4-Bromophenyl)-4H-1,2,4-triazol-3-yl ethyl ether #
    • Inchi: 1S/C10H10BrN3O/c1-2-15-10-12-9(13-14-10)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3,(H,12,13,14)
    • InChI Key: CYRRZFYHLBDEMH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC(=NN1)OCC

Computed Properties

  • Exact Mass: 267.0008
  • Monoisotopic Mass: 267.00072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.8
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